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Compound of Interest

Compound Name: K34c hydrochloride

Cat. No.: B15581162

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of K34c hydrochloride, a potent and selective a531 integrin antagonist.
Adherence to these guidelines is crucial for ensuring the stability, and reliable performance of
the compound in downstream applications.

Compound Information

K34c hydrochloride is a small molecule inhibitor of a5p1 integrin. By targeting this integrin,
K34c can modulate cellular processes such as adhesion, migration, and survival.[1][2] It has
been shown to reduce chemotherapy-induced premature senescence and promote apoptosis
in glioblastoma cells.[2][3]

Parameter Value Source
Molecular Weight 447.53 g/mol [1]
CAS Number 939769-93-4 [1]
Purity >98% (HPLC) [1]

N-(2,6-Dimethylbenzoyl)-O-[3-
Chemical Name (2-pyridinylamino)propyl]-L- [1]

tyrosine
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Solubility Data

Proper dissolution is critical for the preparation of a homogenous stock solution. The following
table summarizes the solubility of K34c hydrochloride in common laboratory solvents.

Maximum Maximum
Solvent Concentration Concentration Notes Source
(mg/mL) (mM)
Ultrasonic
assistance may
be needed.
Hygroscopic
DMSO 125 279.31 ya P [3]
DMSO can
impact solubility;
use newly
opened solvent.
Sonication is
DMSO 120 268.14 [4]
recommended.
DMSO 4475 100 [1]
Ethanol 44.75 100 [1]

Note: It is recommended to prepare stock solutions at a concentration lower than the maximum
solubility to ensure complete dissolution.

Experimental Protocol: Preparation of a 10 mM K34c
Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of K34c hydrochloride in
DMSO.

Materials:

e K34c hydrochloride powder

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15581162?utm_src=pdf-body
https://www.medchemexpress.com/k34c.html
https://www.targetmol.com/compound/k34c
https://www.tocris.com/products/k34c_5114
https://www.tocris.com/products/k34c_5114
https://www.benchchem.com/product/b15581162?utm_src=pdf-body
https://www.benchchem.com/product/b15581162?utm_src=pdf-body
https://www.benchchem.com/product/b15581162?utm_src=pdf-body
https://www.benchchem.com/product/b15581162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)
e Analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Water bath sonicator (optional, but recommended)

Procedure:

o Pre-weighing Preparations: Ensure the analytical balance is calibrated and located in a
chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab
coat, gloves, and safety glasses.

» Weighing K34c Hydrochloride: Carefully weigh the desired amount of K34c hydrochloride
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.475 mg of
K34c hydrochloride (Molecular Weight = 447.53 g/mol ).

e Dissolution:
o Transfer the weighed powder to a sterile microcentrifuge tube or vial.

o Add the calculated volume of sterile DMSO to the tube. For 4.475 mg of K34c, add 1 mL of
DMSO to achieve a 10 mM concentration.

o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Dissolution:
o Visually inspect the solution for any undissolved patrticles.

o If particulates are present, sonicate the solution in a water bath for 10-15 minutes.[4]
Gentle warming to 37°C for a short period may also aid dissolution, but avoid excessive
heat.
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 Aliquoting and Storage:

o Once the powder is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected microcentrifuge tubes. This prevents repeated
freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

Storage and Stability

Proper storage is essential to maintain the integrity of the K34c hydrochloride stock solution.

Storage - .
Form Stability Period Source
Temperature
Powder -20°C 3 years [3][5]
Powder 4°C 2 years [315]
In Solvent -80°C 6 months [31[5]
In Solvent -20°C 1 month [31[5]

Note: For long-term storage of the stock solution, -80°C is recommended.

Visual Representations
Experimental Workflow
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Workflow for K34c hydrochloride stock solution preparation.

Signaling Pathway Context
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K34c hydrochloride acts as an antagonist of a5B1 integrin. This integrin, upon binding to its
extracellular matrix ligand fibronectin, can activate downstream signaling pathways, such as
the AKT pathway, which promotes cell survival and inhibits apoptosis. By blocking this
interaction, K34c can inhibit these pro-survival signals.
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Simplified signaling pathway showing the inhibitory action of K34c.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of K34c
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581162#how-to-prepare-a-k34c-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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